Cas no 265989-40-0 (2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester)

• Product Name: 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester
• CAS No: 265989-40-0
• MF: C₄₀H₄₇FN₂O₆
• MW: 670.809395074844
• CID: 825449
• Update Time: 2026-04-29

2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (6-(2-[2-(4-FLUORO-PHENYL)-4-(2-HYDROXY-PHENYLCARBAMOYL)-5-ISOPROPYL-3-PHENYL-PYRROL-1-YL]-ETHYL)-2,2-DIMETHYL-[1,3]-DIOXANE-4-YL)-ACETIC ACID, TERT-BUTYL ESTER
• 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester
• (6-(2-[2-(4-FLUORO-PHENYL)-4-(2-HYDROXY-PHENYLCARBAMOYL)-5-ISOPROPYL-3-PHENYL-PYRROL-1-YL]-ETH...
• (6-(2-[2-(4-FLUORO-PHENYL)-4-(2-HYDROXY-PHENYLCARBAMOYL)-5-ISOPROPYL-3-PHENYL-PYRROL-1-YL]-ETHYL)-2,2-DIMETHYL-[1,3]-DIOXANE-
• (6-{2-[2-(4-FLUORO-PHENYL)-4-(2-HYDROXY-PHENYLCARBAMOYL)-5-ISOPROPYL-3-PHENYL-PYRROL-1-YL]-ETHYL}-2,2-DIMETHYL-[1,3]-DI...
• (6-{2-[2-(4-Fluoro-phenyl)-4-(2-hydroxy-phenylcarbamoyl)-5-isopropyl-3-phenyl-pyrrol-1-yl]-ethyl}-2,2-dimethyl-[1,3]-dioxane-4-yl)-acetic Acid, tert-Butyl Ester

Computed Properties

• Exact Mass: 670.34200

Experimental Properties

• PSA: 99.02000
• LogP: 9.14760

Additional information on 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester

Comprehensive Overview of 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester (CAS No. 265989-40-0): Properties, Applications, and Industry Insights

The compound 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester (CAS No. 265989-40-0) is a critical intermediate in pharmaceutical synthesis, particularly in the production of statin-based therapeutics. With the growing global demand for cardiovascular disease treatments, this compound has garnered significant attention from researchers and manufacturers alike. Its unique chemical structure, featuring both acetonide and tert-butyl ester functional groups, makes it invaluable for precise drug formulation and metabolic stability enhancement.

In recent years, the pharmaceutical industry has witnessed a surge in interest around atorvastatin derivatives, driven by the need for more efficient and targeted cholesterol-lowering agents. As a modified form of atorvastatin, 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester offers improved solubility and bioavailability compared to its parent compound. These properties align perfectly with current industry trends favoring enhanced drug delivery systems and precision medicine approaches.

The synthesis of 265989-40-0 involves sophisticated organic chemistry techniques, including selective protection and deprotection strategies. The acetonide group serves as a protective moiety for diols, while the tert-butyl ester provides steric hindrance that prevents premature hydrolysis during manufacturing processes. This dual-protection approach has become a hot topic in process chemistry optimization discussions, particularly among researchers investigating green chemistry alternatives for pharmaceutical intermediates.

From a therapeutic perspective, the 2-hydroxy modification in this compound represents an important metabolic pathway consideration. Many pharmaceutical scientists are currently exploring how such structural variations affect drug metabolism and pharmacokinetic profiles. This aligns with frequent search queries regarding "improved statin formulations with fewer side effects" and "next-generation cholesterol medications," reflecting patient concerns about traditional statin therapies.

Quality control of 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester requires advanced analytical techniques such as HPLC and LC-MS. The pharmaceutical industry's increasing adoption of continuous manufacturing and quality by design (QbD) principles has made the characterization of such intermediates even more crucial. Recent publications highlight the importance of rigorous impurity profiling for compounds like 265989-40-0, especially given the stringent regulatory requirements for cardiovascular drugs.

The market dynamics surrounding this compound reflect broader trends in the pharmaceutical intermediates sector. With patent expirations creating opportunities for generic manufacturers, there's growing demand for high-quality intermediates like 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester. Industry reports suggest particular growth in Asian markets, where contract manufacturing organizations (CMOs) are expanding their capabilities to meet global demand.

From a research perspective, 265989-40-0 continues to be a subject of investigation in structure-activity relationship (SAR) studies. Scientists are examining how modifications to the atorvastatin core structure, such as the introduction of the acetonide group, influence biological activity. These studies frequently appear in literature searches related to "novel statin derivatives" and "personalized lipid management," indicating strong academic and clinical interest.

Environmental considerations in the production of 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester have also come to the forefront. The pharmaceutical industry's shift toward sustainable chemistry practices has led to innovations in solvent selection and waste reduction for intermediates like 265989-40-0. This aligns with increasing search volumes for "green pharmaceutical manufacturing" and "eco-friendly drug synthesis."

Storage and handling of this compound require attention to its chemical properties. While not classified as hazardous under standard regulations, proper protocols should be followed to maintain the integrity of both the tert-butyl ester and acetonide functionalities. Technical discussions often focus on optimal storage conditions to prevent degradation, a common concern among quality control professionals searching for "pharmaceutical intermediate stability solutions."

Looking ahead, the role of 2-Hydroxy Atorvastatin Acetonide tert-Butyl Ester in drug development appears secure. With cardiovascular disease remaining a leading global health concern and personalized medicine gaining traction, the demand for specialized intermediates like 265989-40-0 will likely continue growing. Future research directions may explore its potential in combination therapies or as a precursor for novel molecular entities targeting additional metabolic pathways.